![molecular formula C15H16BrN3O B280014 4-bromo-N-(2,3-dihydro-1H-inden-5-yl)-1-ethyl-1H-pyrazole-3-carboxamide](/img/structure/B280014.png)
4-bromo-N-(2,3-dihydro-1H-inden-5-yl)-1-ethyl-1H-pyrazole-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-bromo-N-(2,3-dihydro-1H-inden-5-yl)-1-ethyl-1H-pyrazole-3-carboxamide, also known as JNJ-40411813, is a novel small molecule inhibitor that has gained significant attention in the field of scientific research. This compound has the potential to be used in the development of new drugs to treat various diseases.
Mechanism of Action
The mechanism of action of 4-bromo-N-(2,3-dihydro-1H-inden-5-yl)-1-ethyl-1H-pyrazole-3-carboxamide involves the inhibition of CK1δ, which is a key regulator of the circadian clock. By inhibiting CK1δ, this compound can disrupt the circadian rhythm of cancer cells, leading to their death. Additionally, this compound can inhibit the activity of the NF-κB pathway, which is involved in the regulation of inflammation.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. In vitro studies have demonstrated that this compound can inhibit the growth of cancer cells by inducing apoptosis. Additionally, this compound has been shown to have anti-inflammatory properties, which could be useful in the treatment of inflammatory diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of 4-bromo-N-(2,3-dihydro-1H-inden-5-yl)-1-ethyl-1H-pyrazole-3-carboxamide is its potent inhibitory activity against CK1δ. This makes it a valuable tool for studying the circadian rhythm and its role in various diseases. However, one limitation of this compound is its relatively low solubility in water, which can make it difficult to use in certain experiments.
Future Directions
There are several future directions for the research on 4-bromo-N-(2,3-dihydro-1H-inden-5-yl)-1-ethyl-1H-pyrazole-3-carboxamide. One potential application of this compound is in the treatment of cancer. Further studies are needed to determine the efficacy of this compound in vivo and to identify the optimal dosage and treatment regimen. Additionally, this compound could potentially be used in the treatment of other diseases that are associated with circadian rhythm disruption, such as sleep disorders and metabolic disorders. Finally, further research is needed to optimize the synthesis method of this compound and to develop more efficient and cost-effective production methods.
Synthesis Methods
The synthesis of 4-bromo-N-(2,3-dihydro-1H-inden-5-yl)-1-ethyl-1H-pyrazole-3-carboxamide involves a multi-step process that includes the reaction of 2,3-dihydro-1H-indene-5-carboxylic acid with ethyl chloroformate to form ethyl 2,3-dihydro-1H-indene-5-carboxylate. This intermediate is then reacted with hydrazine hydrate and sodium acetate to produce 1-ethyl-1H-pyrazole-3-carboxylic acid ethyl ester. The final step involves the reaction of this intermediate with 4-bromo-2-chloroaniline to produce this compound.
Scientific Research Applications
4-bromo-N-(2,3-dihydro-1H-inden-5-yl)-1-ethyl-1H-pyrazole-3-carboxamide has been extensively researched for its potential therapeutic applications. It has been shown to be a potent inhibitor of the protein kinase CK1δ, which plays a crucial role in regulating circadian rhythms. This compound has also been found to inhibit the growth of cancer cells by inducing apoptosis. Furthermore, this compound has been shown to have anti-inflammatory properties and could potentially be used in the treatment of inflammatory diseases.
Properties
Molecular Formula |
C15H16BrN3O |
---|---|
Molecular Weight |
334.21 g/mol |
IUPAC Name |
4-bromo-N-(2,3-dihydro-1H-inden-5-yl)-1-ethylpyrazole-3-carboxamide |
InChI |
InChI=1S/C15H16BrN3O/c1-2-19-9-13(16)14(18-19)15(20)17-12-7-6-10-4-3-5-11(10)8-12/h6-9H,2-5H2,1H3,(H,17,20) |
InChI Key |
ISVYZLTVQDIGIV-UHFFFAOYSA-N |
SMILES |
CCN1C=C(C(=N1)C(=O)NC2=CC3=C(CCC3)C=C2)Br |
Canonical SMILES |
CCN1C=C(C(=N1)C(=O)NC2=CC3=C(CCC3)C=C2)Br |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.